Cas no 113963-39-6 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- structure

113963-39-6 structure

Product Name:4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-

CAS No:113963-39-6

Molecular Formula:C₂₃H₂₄O₁₀

Molecular Weight:460.43100

CID:229802

PubChem ID:5318484

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl-
- Andrographidine C
- Ethyl 5-[(E)-(ethoxymethylene)amino]-2-(methylsulfanyl)thieno[2,3 -d]pyrimidine-6-carboxylate
- Andersen's sulfinate
- andrographidine
- menthyl p-toluenesulfinate
- 7-O-Methylwogonin 5-O-glucoside
- 7-O-Methylwogonin 5-glucoside
- [ "" ]
- MEGxp0_000979
- HY-N2866
- 7,8-dimethoxy-2-phenyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- starbld0000819
- CS-0023445
- ACon1_000827
- FS-9393
- AKOS040761351
- F92870
- BRD-K25584367-001-01-4
- NCGC00169320-01
- 113963-39-6
- 5-Hydroxy-7,8-dimethoxyflavone 5-glucoside
- 7,8-DIMETHOXY-2-PHENYL-5-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CHROMEN-4-ONE
- DA-61051
- +Expand
- InChIKey： WGCQDTNINMCFAY-PUIBNRJISA-N
- Inchi： InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1
- SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@@H](O1)OC2C3C(=OC(C4=CC=CC=C4)=CC=3=O)C(OC)=C(OC)C=2

Computed Properties

Exact Mass: 460.13700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 6
Monoisotopic Mass: 460.13694696g/mol
Heavy Atom Count: 33
Complexity: 707
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 144Å²

Experimental Properties

LogP: 0.65590
PSA: 148.05000
Boiling Point: 752.5±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.6 mmHg at 25°C
Flash Point: 261.7±26.4 °C
Color/Form: Yellow powder
Density: 1.5±0.1 g/cm3

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE17463-5mg	Andrographidine C	113963-39-6		5mg	$727.00	2024-04-20
ChemFaces	CFN97852-5mg	Andrographidine C	113963-39-6	>=98%	5mg	$318	2023-09-19
TargetMol Chemicals	TN3411-5 mg	Andrographidine C	113963-39-6	98%	5mg	￥ 11,450
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A79250-5mg	Ethyl 5-[(E)-(ethoxymethylene)amino]-2-(methylsulfanyl)thieno[2,3 -d]pyrimidine-6-carboxylate	113963-39-6	,HPLC≥95.5%	5mg	¥5120.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3411-5 mg	Andrographidine C	113963-39-6		5mg	￥3339.00	2022-02-28

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-7,8-dimethoxy-2-phenyl- Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:113963-39-6)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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